Cas no 2301067-77-4 (tert-Butyl (7-(benzylamino)heptyl)carbamate)
tert-Butyl (7-(benzylamino)heptyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (7-(benzylamino)heptyl)carbamate
- Carbamic acid, N-[7-[(phenylmethyl)amino]heptyl]-, 1,1-dimethylethyl ester
- 2301067-77-4
- A1-17788
- MS-21781
- AKOS037655023
-
- Inchi: 1S/C19H32N2O2/c1-19(2,3)23-18(22)21-15-11-6-4-5-10-14-20-16-17-12-8-7-9-13-17/h7-9,12-13,20H,4-6,10-11,14-16H2,1-3H3,(H,21,22)
- InChI Key: NDGRJVHRXOTQIN-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCCCCCCNCC1=CC=CC=C1
Computed Properties
- Exact Mass: 320.246378268g/mol
- Monoisotopic Mass: 320.246378268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 0.986±0.06 g/cm3(Predicted)
- Boiling Point: 446.4±28.0 °C(Predicted)
- pka: 12.94±0.46(Predicted)
tert-Butyl (7-(benzylamino)heptyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21781-0.5G |
tert-Butyl (7-(benzylamino)heptyl)carbamate |
2301067-77-4 | >95% | 0.5g |
£2205.00 | 2025-02-09 |
tert-Butyl (7-(benzylamino)heptyl)carbamate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-Butyl (7-(benzylamino)heptyl)carbamate
Introduction to Tert-Butyl (7-(Benzylamino)heptyl)carbamate and Its Significance in Modern Chemical Research
Ter-Butyl (7-(benzylamino)heptyl)carbamate, a compound with the CAS number 2301067-77-4, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential applications in drug development and synthetic chemistry. The benzylamino moiety and the heptyl side chain contribute to its complex chemical behavior, making it a subject of interest for researchers exploring novel molecular architectures.
The synthesis and characterization of tert-butyl (7-(benzylamino)heptyl)carbamate involve meticulous attention to detail, ensuring that the final product adheres to the highest standards of purity and yield. Advanced synthetic techniques, such as multi-step organic reactions and purification methodologies, are employed to achieve the desired molecular structure. These processes highlight the compound's significance in the realm of fine chemical synthesis.
In recent years, there has been a growing interest in the development of new carbamate-based compounds due to their diverse biological activities. Carbamates are known for their versatility as pharmacophores, exhibiting properties that make them suitable for various therapeutic applications. The presence of the benzylamino group in tert-butyl (7-(benzylamino)heptyl)carbamate enhances its potential as a building block for more complex molecules, particularly in the context of medicinal chemistry.
One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers are increasingly exploring carbamate derivatives as candidates for treating a wide range of diseases, including neurological disorders and inflammatory conditions. The structural motif of tert-butyl (7-(benzylamino)heptyl)carbamate suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, its ability to modulate enzyme activity or interact with specific receptors has been hypothesized based on preliminary computational studies.
The CAS number 2301067-77-4 serves as a unique identifier for this compound, facilitating its recognition and study within the scientific community. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their work. The CAS registry also provides valuable information about the compound's properties, synthesis routes, and safety considerations.
Recent advancements in spectroscopic techniques have enabled more detailed structural elucidation of complex molecules like tert-butyl (7-(benzylamino)heptyl)carbamate. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the molecular structure and understanding its conformational dynamics. These insights are crucial for optimizing synthetic pathways and predicting biological activity.
The role of computational chemistry in studying tert-butyl (7-(benzylamino)heptyl)carbamate cannot be overstated. Molecular modeling and simulation tools allow researchers to predict how this compound might behave in different environments, including within biological systems. These predictions can guide experimental design and help identify potential lead compounds for further development. The integration of computational methods with experimental approaches has become a cornerstone of modern drug discovery.
Another area where tert-butyl (7-(benzylamino)heptyl)carbamate shows promise is in materials science. The unique combination of functional groups makes it a candidate for developing novel polymers or surface-active agents. These materials could find applications in coatings, adhesives, or even biodegradable polymers designed for medical implants. The versatility of this compound underscores its importance beyond traditional pharmaceutical applications.
The environmental impact of synthesizing and utilizing tert-butyl (7-(benzylamino)heptyl)carbamate is also a consideration that researchers address. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis align with broader goals of environmental stewardship and ensure that the development of new compounds does not come at an unsustainable cost to natural resources.
In conclusion, tert-butyl (7-(benzylamino)heptyl)carbamate, identified by its CAS number 2301067-77-4, is a multifaceted compound with significant implications for both pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a valuable subject of study for researchers worldwide. As our understanding of chemical interactions grows, compounds like this one will continue to play a crucial role in advancing scientific knowledge and developing innovative solutions to global challenges.
2301067-77-4 (tert-Butyl (7-(benzylamino)heptyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)